Cas no 1261798-34-8 (Methyl 3-cyano-5-hydroxyphenylacetate)

• Product Name: Methyl 3-cyano-5-hydroxyphenylacetate
• CAS No: 1261798-34-8
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4938901
• Update Time: 2023-08-22

Methyl 3-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C10H9NO3/c1-14-10(13)5-7-2-8(6-11)4-9(12)3-7/h2-4,12H,5H2,1H3
• InChI Key： ONNWHROZSLSAJN-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C(C#N)C=C(C=1)O)=O

Computed Properties

• Exact Mass: 191.058243149 g/mol
• Monoisotopic Mass: 191.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 191.18
• XLogP3: 1.1
• Topological Polar Surface Area: 70.3